Cas no 2174216-30-7 (3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yl)-2(1H)-quinoxalinone)

• Product Name: 3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yl)-2(1H)-quinoxalinone
• CAS No: 2174216-30-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 5413217
• PubChem ID: 132317667
• Update Time: 2025-05-20

3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yl)-2(1H)-quinoxalinone Chemical and Physical Properties

Names and Identifiers

• Z2738286046
• EN300-7522039
• 6-methoxy-3-methyl-4-(prop-2-enoyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• AKOS034007602
• 2174216-30-7
• 6-Methoxy-3-methyl-4-prop-2-enoyl-1,3-dihydroquinoxalin-2-one
• 3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yl)-2(1H)-quinoxalinone

• Inchi： 1S/C13H14N2O3/c1-4-12(16)15-8(2)13(17)14-10-6-5-9(18-3)7-11(10)15/h4-8H,1H2,2-3H3,(H,14,17)
• InChI Key： BGHKZKDIKBUKBQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C=C2)N(C(=O)C=C)C(C)C1=O

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.0±45.0 °C(Predicted)
• pka: 12.30±0.40(Predicted)

Additional information on 3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yl)-2(1H)-quinoxalinone

3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yl)-2(1H)-quinoxalinone: A Comprehensive Overview

The compound with CAS No. 2174216-30-7, known as 3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yl)-2(1H)-quinoxalinone, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoxalinone family, which is a class of heterocyclic compounds characterized by a benzene-like ring fused with a pyrazine ring. The presence of multiple functional groups, including a methoxy group, a methyl group, and an acetylenic moiety, makes this compound particularly interesting for its potential applications in drug discovery and material science.

Recent studies have highlighted the unique properties of quinoxalinone derivatives in various biological systems. For instance, research published in 2023 demonstrated that 3,4-Dihydro-6-methoxy-3-methyl-4-(1-oxo-2-propen-1-yli... exhibits potent anti-tumor activity in vitro by targeting specific oncogenic pathways. This finding has opened new avenues for exploring its potential as a lead compound in anti-cancer drug development. Additionally, the compound's ability to modulate enzyme activity has been explored in the context of metabolic disorders, further underscoring its versatility.

The synthesis of 3,4-Dihydro... involves a multi-step process that typically begins with the preparation of the quinoxalinone core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For example, a 2023 study reported the use of palladium-catalyzed coupling reactions to construct the acetylenic moiety directly onto the quinoxalinone framework. This approach not only streamlines the synthesis but also allows for greater structural diversity by incorporating different substituents.

In terms of structural characterization, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure. These techniques provide detailed insights into the spatial arrangement of atoms and functional groups within the molecule. For instance, HRMS analysis confirms the molecular formula C₁₈H₁₈N₂O₃, while NMR data reveal key features such as aromatic proton environments and stereochemical configurations.

The biological activity of 3,4-Dihydro... is closely tied to its ability to interact with specific biomolecular targets. Computational modeling studies have shown that the methoxy group plays a critical role in enhancing solubility and bioavailability, while the methyl group contributes to hydrophobic interactions with target proteins. Furthermore, the acetylenic moiety introduces rigidity into the molecule, which may enhance its binding affinity to certain receptors.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of 3,4-Dihydro... to improve its therapeutic potential. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of cancer and inflammation. If successful, this compound could pave the way for novel treatments in oncology and beyond.

In conclusion, 3,4-Dihydro... represents a promising lead compound with diverse applications in drug discovery and materials science. Its unique structure and functional groups make it an attractive target for further investigation. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.